![molecular formula C21H20Cl2N2O3S B2924705 6-chloro-4-(3-chlorophenyl)-2-[(4-methylpiperidin-1-yl)carbonyl]-4H-1,4-benzothiazine 1,1-dioxide CAS No. 1251687-07-6](/img/structure/B2924705.png)
6-chloro-4-(3-chlorophenyl)-2-[(4-methylpiperidin-1-yl)carbonyl]-4H-1,4-benzothiazine 1,1-dioxide
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Description
6-chloro-4-(3-chlorophenyl)-2-[(4-methylpiperidin-1-yl)carbonyl]-4H-1,4-benzothiazine 1,1-dioxide is a useful research compound. Its molecular formula is C21H20Cl2N2O3S and its molecular weight is 451.36. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Stability
The molecular structure of compounds similar to 6-chloro-4-(3-chlorophenyl)-2-[(4-methylpiperidin-1-yl)carbonyl]-4H-1,4-benzothiazine 1,1-dioxide is characterized by extensive intramolecular hydrogen bonds. In particular, derivatives of N-(chlorophenyl)-4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide demonstrate how chloro substitutions influence molecular stability. The 4-chloro derivative forms dimeric pairs due to intermolecular N-H...O hydrogen bonds, forming 14-membered rings, which indicates a potential for enhanced molecular stability in similar compounds (Siddiqui et al., 2008).
Antimicrobial Properties
Certain derivatives of this compound have shown promising antimicrobial properties. For instance, the synthesis of new pyrimidines and condensed pyrimidines starting from compounds with similar structures exhibited antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting potential applications in developing new antimicrobial agents (Abdelghani et al., 2017).
Synthesis and Biological Activity
The novel synthesis methods of biologically active 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, starting from ultrasonic-mediated N-alkylation of sodium saccharin, indicate the versatility in manipulating the core structure of this compound for various biological activities. The synthesized compounds were evaluated for their antibacterial and DPPH radical scavenging activities, showcasing the compound's potential in medicinal chemistry (Zia-ur-Rehman et al., 2009).
properties
IUPAC Name |
[6-chloro-4-(3-chlorophenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-(4-methylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20Cl2N2O3S/c1-14-7-9-24(10-8-14)21(26)20-13-25(17-4-2-3-15(22)11-17)18-12-16(23)5-6-19(18)29(20,27)28/h2-6,11-14H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZVXXBVTRAUJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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